Cas no 1389352-53-7 (1389352-53-7)

• Product Name: 1389352-53-7
• CAS No: 1389352-53-7
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 5581303
• PubChem ID: 40465612
• Update Time: 2025-10-24

1389352-53-7 Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,5-DIBROMOPHENYL)ETHYLAMINE
• (1R)-1-(2,5-dibromophenyl)ethan-1-amine
• Benzenemethanamine, 2,5-dibromo-α-methyl-, (αR)-
• 1389352-53-7
• (R)-1-(2,5-Dibromophenyl)ethanamine
• EN300-1896962

• Inchi： 1S/C8H9Br2N/c1-5(11)7-4-6(9)2-3-8(7)10/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key： VWIJODSEAQBYNY-RXMQYKEDSA-N
• SMILES： BrC1C=CC(=CC=1[C@@H](C)N)Br

Computed Properties

• Exact Mass: 278.90813g/mol
• Monoisotopic Mass: 276.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.754±0.06 g/cm3(Predicted)
• Boiling Point: 305.0±27.0 °C(Predicted)
• pka: 8.19±0.10(Predicted)

Additional information on 1389352-53-7

Compound 1389352-53-7: A Comprehensive Overview

The compound with CAS No. 1389352-53-7, commonly referred to as 1389352-53-7, is a significant entity in the field of chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials development, making it a subject of interest for researchers and industry professionals alike.

1389352-53-7 is characterized by its distinct molecular structure, which contributes to its exceptional thermal stability and mechanical properties. These attributes make it a promising candidate for use in high-performance materials, such as those required in aerospace and automotive industries. Researchers have also explored its potential in energy storage systems, where its ability to enhance battery performance has been demonstrated in several experiments.

Recent advancements in the synthesis of 1389352-53-7 have led to more efficient production methods, reducing costs and improving scalability. These developments are crucial for its commercialization and widespread adoption across various sectors. The compound's ability to form stable coatings has also been leveraged in corrosion protection applications, offering a sustainable solution to traditional protective measures.

In terms of environmental impact, studies have shown that 1389352-53-7 exhibits low toxicity and biodegradability under specific conditions, making it an eco-friendly alternative to conventional materials. This aligns with the growing demand for sustainable solutions in modern industries.

Moreover, the compound's compatibility with advanced manufacturing techniques, such as 3D printing, has opened new avenues for its application in customized product development. Its ability to maintain structural integrity under extreme conditions further enhances its suitability for niche markets.

As research continues to uncover new properties and applications of 1389352-53-7, its role in shaping future technologies is expected to grow significantly. The compound's versatility and adaptability make it a key player in the ongoing evolution of materials science.